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Compound of Interest

Compound Name:
Chloro(dicyclohexylphenylphosphi

ne)gold(I)

Cat. No.: B159700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS). A specific SDS for

Chloro(dicyclohexylphenylphosphine)gold(I) is not readily available. The information herein

is a compilation of data from structurally similar compounds, general laboratory safety

practices, and available scientific literature. All personnel handling this compound must be

adequately trained in the safe handling of potentially hazardous and air-sensitive materials.

Introduction
Chloro(dicyclohexylphenylphosphine)gold(I), with the chemical formula C₁₈H₂₆AuClP, is a

gold(I) complex that finds application in catalysis and organometallic chemistry.[1] Its structural

analogue, Chloro(triphenylphosphine)gold(I), is a well-studied compound, and its safety profile

provides the primary basis for the handling precautions outlined in this guide. The presence of

the dicyclohexylphenylphosphine ligand may influence the specific reactivity and toxicology of

the target compound. This guide aims to provide a comprehensive overview of the known

properties and recommended safety procedures.

Hazard Identification and Classification
Based on the data for the structurally similar Chloro(triphenylphosphine)gold(I), the primary

hazards are anticipated to be:
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Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

It is crucial to handle this compound with appropriate personal protective equipment to

minimize exposure.

Physical and Chemical Properties
A comparison of the known physical and chemical properties of

Chloro(dicyclohexylphenylphosphine)gold(I) and its triphenylphosphine analogue is

presented below.

Property
Chloro(dicyclohexylphenyl
phosphine)gold(I)

Chloro(triphenylphosphine
)gold(I)

Molecular Formula C₁₈H₂₆AuClP C₁₈H₁₅AuClP

Molecular Weight 506.8 g/mol [1] 494.71 g/mol

Appearance Solid Colorless solid

Crystal System Orthorhombic[1] Orthorhombic

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling

Chloro(dicyclohexylphenylphosphine)gold(I).
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Equipment Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area or a fume hood. If

dusts are generated, a NIOSH-approved

respirator with a particulate filter may be

necessary.

Handling and Storage
Handling:

Air and Moisture Sensitivity: Phosphine ligands can be sensitive to oxidation. While this

gold(I) complex is likely more stable than the free phosphine, it is good practice to handle it

under an inert atmosphere (e.g., argon or nitrogen), especially for long-term storage or for

reactions sensitive to oxidation.

Containment: Handle in a well-ventilated fume hood to minimize inhalation of any dust.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Ignition Sources: Keep away from heat, sparks, and open flames.

Storage:

Container: Store in a tightly sealed, properly labeled container.

Atmosphere: For long-term stability, store under an inert atmosphere.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible substances.

Experimental Protocols
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General Workflow for Handling Air-Sensitive Gold(I)
Phosphine Complexes
The following diagram outlines a general workflow for handling air-sensitive solids like

Chloro(dicyclohexylphenylphosphine)gold(I).

Preparation Handling Reaction Cleanup and Disposal

Don Appropriate PPE Ensure Fume Hood is Operational Prepare Inert Atmosphere (Glovebox or Schlenk Line) Transfer Compound Under Inert Atmosphere Weigh Compound Dissolve in Anhydrous Solvent Set Up Reaction Under Inert Atmosphere Add Gold Complex Solution Monitor Reaction Progress Quench Reaction (if necessary) Segregate Gold-Containing Waste Decontaminate Glassware

Click to download full resolution via product page

General workflow for handling air-sensitive gold(I) phosphine complexes.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.
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Stability and Reactivity
Reactivity: Gold(I) phosphine complexes are generally stable but can undergo ligand

exchange reactions. They may be sensitive to strong oxidizing agents.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,

carbon dioxide, phosphorus oxides, hydrogen chloride gas, and gold fumes.

Disposal Considerations
Waste containing gold compounds should be treated as hazardous waste.

Segregation: Collect all waste containing Chloro(dicyclohexylphenylphosphine)gold(I) in
a dedicated, labeled, and sealed container.

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for the disposal of heavy metal and

organophosphorus compounds.

The following diagram illustrates the decision process for the disposal of gold-containing

chemical waste.
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Gold-Containing Waste Generated

Is the waste liquid or solid?

Collect in a labeled, sealed liquid waste container

Liquid

Collect in a labeled, sealed solid waste container

Solid

Does the waste contain halogenated solvents?

Dispose through a licensed hazardous waste facility

Segregate as Halogenated Organic Waste

Yes

Segregate as Non-Halogenated Organic Waste

No

Click to download full resolution via product page

Decision process for the disposal of gold-containing chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro(dicyclohexylphenylphosphine)gold(I)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b159700#safety-and-handling-precautions-for-
chloro-dicyclohexylphenylphosphine-gold-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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